Cas no 956791-18-7 (methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate)

• Product Name: methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate
• CAS No: 956791-18-7
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6437515
• Update Time: 2025-07-16

methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate
• methyl 5-methyl-2-[(2-methyl-5-oxopyrazolidine-3-carbonyl)amino]thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 5-methyl-2-[[(2-methyl-5-oxo-3-pyrazolidinyl)carbonyl]amino]-, methyl ester

• Inchi： 1S/C12H15N3O4S/c1-6-4-7(12(18)19-3)11(20-6)13-10(17)8-5-9(16)14-15(8)2/h4,8H,5H2,1-3H3,(H,13,17)(H,14,16)
• InChI Key： FBYITEXJZGGTGG-UHFFFAOYSA-N
• SMILES： C1(NC(C2CC(=O)NN2C)=O)SC(C)=CC=1C(OC)=O

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• pka: 12.11±0.40(Predicted)

Additional information on methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate

Methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate (CAS No. 956791-18-7): A Comprehensive Overview

Methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate, identified by its CAS number 956791-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by the presence of both thiophene and pyrazolidine moieties, which endow it with unique structural and functional properties. The intricate arrangement of these heterocyclic rings, coupled with the amido and ester functional groups, positions this molecule as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate features a thiophene ring substituted at the 5-position with a methyl group, while the 2-position incorporates a moiety that links to a 2-methyl-substituted 5-oxopyrazolidine ring through an amide bond. This amide linkage is further connected to a carboxylate ester group at the 3-position of the thiophene ring. Such a structural configuration suggests potential interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential pharmaceutical applications. The combination of thiophene and pyrazolidine in methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate aligns well with this trend, as both heterocycles are well-documented for their role in various biologically active molecules. Thiophenes, in particular, are prevalent in natural products and pharmaceuticals due to their ability to modulate enzyme activity and interact with biological receptors. The presence of the amido group enhances the compound's versatility, allowing for further derivatization and functionalization to tailor its pharmacological properties.

One of the most compelling aspects of methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate is its potential as a building block for more complex drug candidates. The amido functionality can serve as a point of attachment for various pharmacophores, enabling the design of molecules with enhanced binding affinity and selectivity. Additionally, the carboxylate ester group provides another site for chemical modification, allowing researchers to explore different derivatives with tailored physicochemical properties. These features make this compound particularly valuable for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. For instance, derivatives of thiophenes have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. Similarly, pyrazolidines have shown promise as scaffolds for kinase inhibitors and other enzyme-targeting agents. The synergistic effects of combining these two heterocycles in methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate may lead to novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate presents an intriguing challenge due to its complex structural framework. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions, transition-metal-catalyzed cyclizations, and automated synthesis platforms have significantly streamlined the process of developing complex heterocyclic compounds like this one. These advancements not only facilitate the preparation of individual molecules but also enable high-throughput screening of libraries of derivatives for optimal pharmacological properties.

The potential applications of methyl 5-methyl-2-(2-methyl-5-oxopyrazolidine-3-amido)thiophene-3-carboxylate extend beyond its role as a synthetic intermediate. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, the amido group could interact with proteases or other enzymatic targets involved in disease pathways, while the thiophene ring might modulate receptor binding affinity. Further investigation into its biological activity will be crucial to elucidate its therapeutic potential and identify suitable indications for which it could be developed into a drug.

In conclusion, methyl 5-methyl-2-(2-methyl-5 oxopyrazolidine -3 -amido)thiophene -3 -carboxylate (CAS No. 956791 -18 -7) represents a fascinating compound with significant promise in pharmaceutical chemistry and drug discovery. Its unique structural features, combining thiophene and pyrazolidine moieties with amido and ester functional groups, make it a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that methyl 5 -methyl -2 -(2 -methyl -5 oxopyrazolidine -3 -amido)thiophene -3 -carboxylate will play an important role in shaping future developments in medicinal chemistry.